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Compound of Interest

Compound Name:
2-(Methylsulfonyl)-10h-

phenothiazine

Cat. No.: B131000 Get Quote

An In-depth Technical Guide to 2-
(methylsulfonyl)-10H-phenothiazine
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical, chemical, and

biological characteristics of 2-(methylsulfonyl)-10H-phenothiazine. The information is

intended to support research and development activities by providing key data points,

experimental methodologies, and a summary of its broader class's biological interactions.

Core Chemical and Physical Characteristics
2-(methylsulfonyl)-10H-phenothiazine is a derivative of phenothiazine, a class of compounds

known for a wide range of biological activities.[1][2] The addition of a methylsulfonyl group to

the phenothiazine core modifies its electronic and steric properties, influencing its chemical

reactivity and biological interactions.

General and Physical Properties
The following table summarizes the key identifiers and physical properties of 2-
(methylsulfonyl)-10H-phenothiazine.
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Property Value Source(s)

IUPAC Name
2-(methylsulfonyl)-10H-

phenothiazine
[3]

CAS Number 23503-68-6 [3][4]

Molecular Formula C₁₃H₁₁NO₂S₂ [3][4]

Molecular Weight 277.36 g/mol [4]

Appearance Light Yellow to Green Solid [5]

Melting Point 156.5-158.0 °C [6]

Boiling Point 524.1 ± 50.0 °C (Predicted) [6]

Density 1.363 ± 0.06 g/cm³ (Predicted) [6]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[6]

Chemical and Pharmacokinetic Properties
This table outlines the chemical structure identifiers and predicted pharmacokinetic properties.

Property Value Source(s)

SMILES
CS(=O)

(=O)c1ccc2Sc3ccccc3Nc2c1
[4]

InChI

InChI=1S/C13H11NO2S2/c1-

18(15,16)9-6-7-13-11(8-9)14-

10-4-2-3-5-12(10)17-13/h2-

8,14H,1H3

[3]

pKa -3.17 ± 0.20 (Predicted) [6]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[6]
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Experimental Protocols
The synthesis of 2-(methylsulfonyl)-10H-phenothiazine can be achieved through various

routes. Below are detailed methodologies from cited literature.

Synthesis via C-N/C-S Coupling Reaction
This method involves a two-step process starting from 2-nitro-4-methylsulfonyl thiophenol.[7]

Step 1: Hydrogenation Reduction to 2-amino-4-methanesulfonyl thiophenol

To a 2L hydrogenation kettle, add 450 mL of methanol and 46.6 g of 2-nitro-4-

methylsulfonylphenylsulfide.[7]

Replace the atmosphere with nitrogen three times.[7]

Under nitrogen protection, add 5 g of Raney nickel catalyst.[7]

Replace the atmosphere with hydrogen three times.[7]

Maintain the reaction under a specific hydrogen pressure and temperature until the reduction

is complete (details on pressure and temperature may vary based on specific lab setups).

Upon completion, filter the reaction mixture to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield 2-amino-4-methanesulfonyl

thiophenol.[7]

Step 2: C-N/C-S Coupling to form 2-(methylsulfonyl)-10H-phenothiazine

In a 100 mL reaction flask under a nitrogen atmosphere, sequentially add:

2.0 g (10 mmol) of 2-amino-4-methanesulfonylthiophenol

1.8 g (12 mmol) of o-dichlorobenzene

0.4 g (1.5 mmol) of ferric chloride hexahydrate (catalyst)

0.23 g (2 mmol) of N,N,N',N'-tetramethylethylenediamine (ligand)
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4.1 g (30 mmol) of potassium carbonate

16 mL of DMF (solvent)[7]

Heat the reaction mixture to 110 °C for 6 hours.[7]

Monitor the reaction for the conversion of the starting material.

Upon completion, the product can be isolated and purified using standard techniques such

as crystallization or column chromatography.

Synthesis via Cyclization of Diphenylsulfide
This method involves the cyclization of a substituted diphenylsulfide.[8]

A 2-formamido-4-(methylsulfonyl)-2'-nitro-diphenylsulfide intermediate is refluxed in the

presence of a base like anhydrous potassium carbonate in a solvent such as N,N-

dimethylformamide (DMF).[8]

The reaction is typically refluxed for a period of 2 hours.[8]

After reflux, the mixture is filtered.

The filtrate is concentrated in vacuo to obtain a syrupy residue.

This residue, containing the 10-formyl-2-(methylsulfonyl)-phenothiazine, is then hydrolyzed.

Hydrolysis is achieved by heating the intermediate in an alcoholic potassium hydroxide

solution.[8]

The final product, 2-(methylsulfonyl)-10H-phenothiazine, is precipitated by the addition of

water.[8]

The precipitate is then filtered, washed with water, and dried.

Analytical Methods
The characterization and purity assessment of 2-(methylsulfonyl)-10H-phenothiazine
typically involve standard analytical techniques.
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High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. Purity levels are often reported to be greater than 97%.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure of the molecule. A patent provides the following spectral data:

¹H NMR (500MHz, CDCl₃): δ: 7.28 (d, 1H), 7.16 (s, 1H), 7.06 (d, 1H)

¹³C NMR (500Hz, CDCl₃): δ: 140.4, 139.1, 129.7, 128.9, 77.8, 77.4, 44.5[6]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, further confirming the identity of the compound.

Visualized Workflows and Pathways
Synthesis Workflow: C-N/C-S Coupling
The following diagram illustrates the key steps in the synthesis of 2-(methylsulfonyl)-10H-
phenothiazine via a C-N/C-S coupling reaction.
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Synthesis of 2-(methylsulfonyl)-10H-phenothiazine

2-nitro-4-methylsulfonyl
thiophenol

Hydrogenation
(Raney Ni, H₂)

Reduction

2-amino-4-methanesulfonyl
thiophenol

o-dichlorobenzene,
FeCl₃·6H₂O, Ligand,

K₂CO₃, DMF

Coupling Reaction

2-(methylsulfonyl)-10H-phenothiazine
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General Signaling Pathways Modulated by Phenothiazine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

